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Compound of Interest

Compound Name:
(R)-(+)-3-Benzyloxy-1,2-

propanediol

Cat. No.: B054711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-O-Benzyl-sn-glycerol is a versatile chiral building block essential in the stereospecific

synthesis of a wide range of biologically significant molecules. Its unique structure, featuring a

glycerol backbone with a protective benzyl group at the sn-3 position, makes it a valuable

starting material in pharmaceutical and cosmetic research and development. This technical

guide provides an in-depth overview of 3-O-Benzyl-sn-glycerol, including its synonyms,

chemical and physical properties, key applications, and detailed experimental protocols for its

use in complex organic synthesis.

Nomenclature and Synonyms
3-O-Benzyl-sn-glycerol is known by several alternative names in scientific literature and

commercial catalogs. A clear understanding of these synonyms is crucial for effective literature

searches and material procurement.
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Synonym Common Usage Context

(R)-3-(Benzyloxy)-1,2-propanediol Systematic IUPAC name, research publications

(R)-(+)-3-Benzyloxy-1,2-propanediol Emphasizes optical rotation, chemical catalogs

(R)-Glycerol 1-benzyl ether Common name in organic synthesis literature

3-Benzyl-sn-glycerol
Abbreviated form, commonly used in lipid

chemistry

(R)-(+)-Glycerol α-benzyl ether Less common, older literature

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-O-Benzyl-sn-glycerol is

fundamental for its handling, storage, and application in synthesis.
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Property Value

CAS Number 56552-80-8

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Appearance Oily product or solid.[1]

Purity ≥ 98% (HPLC).[1]

Storage Conditions 0-8 °C.[1]

Optical Rotation

The specific rotation has been observed to be

concentration-dependent, changing from (+) to

(–) with increasing concentration in chloroform.

[2]

Solubility
The benzyl group enhances its solubility and

stability.[1]

¹H NMR (CDCl₃)

δ 7.27–7.37 (m, 5H), 4.56 (s, 2H), 3.96–4.02 (m,

1H), 3.55 (dd, J = 4.4, 9.7 Hz, 1H), 3.48 (dd, J =

6.3, 9.7 Hz, 1H).[2]

¹³C NMR (CDCl₃)
δ 138.0, 128.4, 127.8, 127.7, 73.8, 73.5, 71.4,

69.5, 59.2.[2]

Infrared (IR) (neat) 3464, 2878, 1451, 1196, 1111 cm⁻¹.[2]

Applications in Research and Development
3-O-Benzyl-sn-glycerol is a cornerstone in the synthesis of complex chiral molecules,

particularly in the fields of pharmaceuticals and cosmetics.

Pharmaceutical Development
The primary application of 3-O-Benzyl-sn-glycerol is as a chiral precursor in the synthesis of

bioactive lipids and prodrugs.[3][4] Its defined stereochemistry is crucial for the biological

activity of the final products. It serves as a key intermediate in the synthesis of various

pharmaceutical agents, with a role in enhancing drug solubility and bioavailability.[1]
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A notable application is in the chemoenzymatic synthesis of enantiostructured triacylglycerol

(TAG) prodrugs. These prodrugs can carry non-steroidal anti-inflammatory drugs (NSAIDs) like

ibuprofen or naproxen, and omega-3 polyunsaturated fatty acids (PUFAs) such as EPA and

DHA.[3][4] The specific placement of these moieties on the glycerol backbone, made possible

by starting with 3-O-Benzyl-sn-glycerol, is critical for their targeted delivery and release.

Cosmetic Formulations
In the cosmetic industry, 3-O-Benzyl-sn-glycerol is utilized for its moisturizing properties, which

are attributed to its glycerol backbone.[1] It is incorporated into skincare products to improve

skin hydration and texture.[1]

Biochemical Research
Researchers use 3-O-Benzyl-sn-glycerol as a reagent in biochemical assays for studying

glycerolipid metabolism. This aids in understanding metabolic pathways and their roles in

various diseases.[1]

Experimental Protocols
The following section details a key experimental application of 3-O-Benzyl-sn-glycerol in the

synthesis of a triacylglycerol prodrug intermediate, as described in the literature.

Chemoenzymatic Synthesis of 3-O-benzyl-1-[(S)-2-(4-
isobutylphenyl)propanoyl]-sn-glycerol
This protocol outlines the lipase-catalyzed acylation of 3-O-Benzyl-sn-glycerol with an activated

form of (S)-ibuprofen.

Materials:

3-O-Benzyl-sn-glycerol

(S)-Ibuprofen acetoxime ester

Immobilized Candida antarctica lipase B (CAL-B)

Anhydrous toluene
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Molecular sieves (4 Å)

Boric acid-impregnated silica gel for chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

To a solution of 3-O-Benzyl-sn-glycerol (100 mg, 0.549 mmol) in anhydrous toluene (5 mL) in

a flask containing activated molecular sieves, add (S)-ibuprofen acetoxime ester (163 mg,

0.659 mmol).

Add immobilized CAL-B (45 mg) to the mixture.

Seal the flask and place it in a shaker incubator at 40 °C and 200 rpm.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, filter off the enzyme and the molecular sieves.

Evaporate the solvent under reduced pressure.

Purify the crude product by flash column chromatography using boric acid-impregnated silica

gel with a hexane/ethyl acetate gradient to yield the pure product.

The use of boric acid-impregnated silica gel is a critical step to prevent acyl migration during

purification.[3]

Visualization of Synthetic Pathways
The following diagrams, generated using the DOT language for Graphviz, illustrate the

synthetic utility of 3-O-Benzyl-sn-glycerol.

Synthesis of a Triacylglycerol (TAG) Prodrug
Intermediate
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Starting Materials

Step 1: Enzymatic Acylation

Intermediate

Step 2: Debenzylation

Intermediate

Step 3: Acylation

Intermediate

Step 4: Acylation

Final Product

3-O-Benzyl-sn-glycerol

Immobilized CAL-B
Toluene, 40 °C

(S)-Ibuprofen Acetoxime Ester

3-O-Benzyl-1-drug-sn-glycerol

H₂, Pd/C

1-Drug-sn-glycerol

Medium-Chain Fatty Acid (MCFA)

1-Drug-3-MCFA-sn-glycerol

Polyunsaturated Fatty Acid (PUFA)

TAG Prodrug

Click to download full resolution via product page

Caption: Chemoenzymatic synthesis of a TAG prodrug from 3-O-Benzyl-sn-glycerol.
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Conclusion
3-O-Benzyl-sn-glycerol is an indispensable chiral synthon in modern organic chemistry. Its well-

defined stereochemistry and the versatility of its protecting group provide a reliable route for the

synthesis of complex, enantiomerically pure molecules for pharmaceutical and cosmetic

applications. The detailed information provided in this guide serves as a valuable resource for

researchers and professionals in drug development and related scientific fields, facilitating the

effective use of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

